Cas no 496864-02-9 (Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-)
![Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- structure](https://www.kuujia.com/scimg/cas/496864-02-9x500.png)
496864-02-9 structure
Product name:Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
CAS No:496864-02-9
MF:C13H8N4
MW:220.229421615601
CID:1529307
Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
- Benzonitrile, 4-(5H-pyrrolo[2,3-b]pyrazin-6-yl)-
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- Inchi: 1S/C13H8N4/c14-8-9-1-3-10(4-2-9)11-7-12-13(17-11)16-6-5-15-12/h1-7H,(H,16,17)
- InChI Key: LJVIXSSNTIXTNB-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C2NC3=NC=CN=C3C=2)C=C1
Computed Properties
- Exact Mass: 220.07504
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- PSA: 61.07
- pka: 10.41±0.50(Predicted)
Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- Related Literature
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Mert Arca,Xuhui Feng,Anthony J. C. Ladd,Jason E. Butler RSC Adv., 2014,4, 1083-1086
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3. Back matter
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
496864-02-9 (Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-) Related Products
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